5-[Chloro(difluoro)methyl]-4-methyl-1H-pyrazole

• IUPAC Name: 5-[chloro(difluoro)methyl]-4-methyl-1H-pyrazole
• InChI: InChI=1S/C5H5ClF2N2/c1-3-2-9-10-4(3)5(6,7)8/h2H,1H3,(H,9,10)
• InChI Key: GQNTZYFPAYSXJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1)C(F)(F)Cl
• Molecular Formula: C5H5ClF2N2
• Molecular Weight: 166.55 g/mol

Description

5-[Chloro(difluoro)methyl]-4-methyl-1H-pyrazole (CFMP) is a chemical compound that has been widely studied for its potential applications in scientific research. It is a pyrazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Fungicidal Activity

• Synthesis and Fungicidal Activity : A study by Chen, Li, and Han (2000) describes the preparation of a series of 2-alkyl (alkythio)-5-((4-chloro)-3-ethyl-1-methyl-1H-pyrazole-5-yl)-1,3,4-oxadiazoles (thiadiazoles) as potential fungicides. They evaluated their fungicidal activity against rice sheath blight, a major disease in China. The study found that a specific compound in this series displayed higher fungicidal activity (Chen, Li, & Han, 2000).

Structural Analysis and Analgesic Potential

• Structural Parameters and Analgesic Agents : Research by Machado et al. (2009) determined the crystal structures of four novel analgesic agents, including derivatives of 5-trihalomethyl-4,5-dihydro-1H-pyrazole. Their findings highlighted the significance of O H⋯O hydrogen bonds and the near-planar structure of the 4,5-dihydro-1H-pyrazole rings, offering insights into the compound's potential as an analgesic agent (Machado et al., 2009).

Antimycobacterial Activity

• Synthesis and Antimycobacterial Activity : Almeida da Silva et al. (2008) synthesized a series of 3-substituted 5-hydroxy-5-trifluoro[chloro]methyl-1H-1-isonicotinoyl-4,5-dihydropyrazoles and tested their in vitro antimicrobial activity. They found that specific compounds were active against both susceptible and resistant strains of Mycobacterium tuberculosis, indicating their potential as antimycobacterial agents (Almeida da Silva et al., 2008).

Anticancer Activities

• Synthesis and Anticancer Activities : Jin (2015) prepared novel thiazolo[3,2-a]pyrimidine derivatives containing a pyrazole group. These compounds were tested for their anticancer activities against human prostate cancer PC-3 cells. The study demonstrated that certain derivatives exhibited significant anticancer activities (Jin, 2015).

Synthesis of Herbicide Intermediates

• Synthesis of Herbicide Intermediates : Yu (2002) described the preparation of a key intermediate of herbicides, chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde. The synthesis process yielded a total of 71.6%, demonstrating the compound's role as an intermediate in herbicide production (Yu, 2002).